Cas no 1797704-17-6 (6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide)

6-Bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide is a synthetic small molecule featuring a brominated indazole core linked to a phenylpyrrolidine moiety via a carboxamide bridge. This compound is of interest in medicinal chemistry due to its structural complexity, which may confer selective binding properties to biological targets. The bromine substituent enhances reactivity for further functionalization, while the methyl group on the indazole ring can influence metabolic stability. The phenylpyrrolidine segment may contribute to improved pharmacokinetic properties, such as membrane permeability. This molecule serves as a valuable intermediate or scaffold for the development of pharmacologically active agents, particularly in receptor modulation studies.
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide structure
1797704-17-6 structure
Product Name:6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide
CAS No:1797704-17-6
MF:C20H21BrN4O
MW:413.310943365097
CID:5372545
Update Time:2025-05-24

6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]indazole-3-carboxamide
    • 6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide
    • Inchi: 1S/C20H21BrN4O/c1-24-19(17-10-9-14(21)12-18(17)23-24)20(26)22-13-16-8-5-11-25(16)15-6-3-2-4-7-15/h2-4,6-7,9-10,12,16H,5,8,11,13H2,1H3,(H,22,26)
    • InChI Key: PPODEBRRUHIMOI-UHFFFAOYSA-N
    • SMILES: N1=C2C(C=CC(Br)=C2)=C(C(NCC2CCCN2C2=CC=CC=C2)=O)N1C

6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6443-7764-2μmol
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide
1797704-17-6
2μmol
$57.0 2023-09-08
Life Chemicals
F6443-7764-5μmol
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide
1797704-17-6
5μmol
$63.0 2023-09-08
Life Chemicals
F6443-7764-10μmol
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide
1797704-17-6
10μmol
$69.0 2023-09-08
Life Chemicals
F6443-7764-20μmol
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide
1797704-17-6
20μmol
$79.0 2023-09-08
Life Chemicals
F6443-7764-1mg
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide
1797704-17-6
1mg
$54.0 2023-09-08
Life Chemicals
F6443-7764-2mg
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide
1797704-17-6
2mg
$59.0 2023-09-08
Life Chemicals
F6443-7764-3mg
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide
1797704-17-6
3mg
$63.0 2023-09-08
Life Chemicals
F6443-7764-4mg
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide
1797704-17-6
4mg
$66.0 2023-09-08
Life Chemicals
F6443-7764-5mg
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide
1797704-17-6
5mg
$69.0 2023-09-08
Life Chemicals
F6443-7764-10mg
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide
1797704-17-6
10mg
$79.0 2023-09-08

Additional information on 6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide

Comprehensive Overview of 6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide (CAS No. 1797704-17-6)

6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide (CAS No. 1797704-17-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the indazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a bromo substituent at the 6-position and a carboxamide group at the 3-position of the indazole ring, along with a phenylpyrrolidinylmethyl side chain, makes this molecule a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown growing interest in indazole derivatives, particularly those with N-alkyl substitutions, due to their potential as kinase inhibitors and modulators of various biological pathways. The compound 1797704-17-6 has been studied for its possible interactions with protein targets, making it relevant to current research trends in precision medicine and targeted therapy. Researchers are particularly interested in how the bromine atom and methyl group on the indazole core might influence the molecule's binding affinity and selectivity.

The synthesis of 6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling for introducing the bromo group and amide bond formation for the carboxamide moiety. These synthetic approaches align with current interests in green chemistry and atom-economical processes, as researchers seek more efficient methods to produce such complex molecules with minimal environmental impact. The compound's molecular weight and lipophilicity parameters suggest it may have favorable properties for drug development, though extensive ADMET studies would be required to confirm its pharmaceutical potential.

From a structural perspective, the phenylpyrrolidinyl moiety in 1797704-17-6 introduces interesting conformational possibilities that could influence its biological activity. This feature has drawn comparisons to other successful pharmaceutical compounds containing pyrrolidine scaffolds, which are known to contribute to molecular recognition and binding. The compound's potential as a small molecule modulator has led to investigations into its possible applications in neurological research and other therapeutic areas, though these remain speculative without comprehensive clinical data.

Analytical characterization of 6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for ensuring compound identity and quality, especially when used in biological screening. The growing demand for high-purity research chemicals in academic and industrial laboratories has increased focus on robust analytical protocols for compounds like 1797704-17-6.

In the context of current pharmaceutical trends, the structural features of 1797704-17-6 align with several drug discovery paradigms, including fragment-based drug design and privileged scaffold utilization. The indazole core serves as a privileged structure in medicinal chemistry, known to interact with various biological targets. This has led to speculation about potential applications in areas such as cancer research and neurodegenerative disease studies, though any therapeutic claims would require extensive validation through preclinical and clinical trials.

The compound's physicochemical properties, including its solubility profile and stability characteristics, are important considerations for researchers working with 6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide. These factors influence its handling, storage, and potential formulation strategies. Recent advancements in cryopreservation techniques and lyophilization processes have improved the long-term stability of similar compounds, addressing common challenges in research chemical management.

From a commercial perspective, 1797704-17-6 is primarily available as a research-grade chemical for laboratory use. Suppliers typically provide detailed certificates of analysis and material safety data, reflecting the growing emphasis on transparency and quality assurance in the research chemical market. The compound's pricing and availability may fluctuate based on raw material costs and synthetic complexity, factors that are increasingly important in the current landscape of global supply chain considerations.

Looking forward, the scientific community continues to explore novel applications for indazole-based compounds like 6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide. Emerging technologies in high-throughput screening and computational drug design may reveal new potential for this molecule and its derivatives. As research progresses, updated safety and efficacy data will be essential for determining whether this compound transitions from a research chemical to a clinical candidate in specific therapeutic areas.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD